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Compound of Interest

Compound Name: Bambuterol-d9hydrochloride

Cat. No.: B586135 Get Quote

An advanced and validated analytical method for the precise quantification of Bambuterol

hydrochloride in bulk and pharmaceutical dosage forms has been developed using UV-

spectrophotometry. This method is recognized for its simplicity, cost-effectiveness, and rapidity,

making it a highly suitable technique for routine quality control analysis.

Introduction
Bambuterol hydrochloride, chemically known as (RS)-5-[2-(tert-butylamino)-1-hydroxyethyl]-m-

phenylene bis(dimethylcarbamate) hydrochloride, is a long-acting β2-adrenoceptor agonist

utilized in the management of asthma. The accurate determination of this active

pharmaceutical ingredient in formulations is crucial for ensuring therapeutic efficacy and patient

safety. The developed UV-spectrophotometric method relies on the principle that the drug

exhibits significant absorbance at a specific wavelength in the ultraviolet region.

Methodology
The analytical method was developed and validated based on the guidelines stipulated by the

International Council for Harmonisation (ICH).

Instrumentation
A double-beam UV-Visible spectrophotometer, equipped with 1 cm quartz cuvettes, was

employed for all absorbance measurements.
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Reagents and Materials
Bambuterol hydrochloride (API)

Methanol (AR Grade)

Distilled water

Pharmaceutical formulation containing Bambuterol hydrochloride

Preparation of Standard Stock Solution
A standard stock solution was prepared by accurately weighing 100 mg of Bambuterol

hydrochloride and dissolving it in 100 mL of methanol to achieve a concentration of 1000

µg/mL.

Determination of Wavelength of Maximum Absorbance
(λmax)
The standard stock solution was further diluted with methanol to obtain a concentration of 10

µg/mL. This solution was then scanned in the UV region between 200-400 nm against a

methanol blank. The wavelength of maximum absorbance (λmax) was determined to be 264

nm.

Experimental Protocol
A detailed workflow for the UV-spectrophotometric determination of Bambuterol hydrochloride

is outlined below:
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Quantification

Prepare Standard Stock Solution
(1000 µg/mL in Methanol)

Prepare Working Standard Solutions
(2-12 µg/mL from Stock)

Generate Calibration Curve
(Absorbance vs. Concentration at 264 nm)

Prepare Sample Solution
(from Pharmaceutical Formulation)

Measure Absorbance of Sample Solution
(at 264 nm)

Scan for λmax
(200-400 nm)

Calculate Drug Concentration
(using Calibration Curve)

Report Results

Click to download full resolution via product page
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[https://www.benchchem.com/product/b586135#uv-spectrophotometric-determination-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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